1-[2-(Trifluoromethyl)benzoyl]piperazine

• IUPAC Name: piperazin-1-yl-[2-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C12H13F3N2O/c13-12(14,15)10-4-2-1-3-9(10)11(18)17-7-5-16-6-8-17/h1-4,16H,5-8H2
• InChI Key: VDWDAGOWIJYIGH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)C2=CC=CC=C2C(F)(F)F
• Molecular Formula: C12H13F3N2O
• DSSTOX Substance ID: DTXSID50587457
• Molecular Weight: 258.24 g/mol
• CAS RN: 179534-78-2

Description

1-[2-(Trifluoromethyl)benzoyl]piperazine is a chemical compound with the CAS Number: 179534-78-2. It has a molecular weight of 258.24. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for 1-[2-(Trifluoromethyl)benzoyl]piperazine is 1S/C12H13F3N2O/c13-12(14,15)10-4-2-1-3-9(10)11(18)17-7-5-16-6-8-17/h1-4,16H,5-8H2. The molecule contains a total of 32 bonds, including 19 non-H bonds, 7 multiple bonds, 1 rotatable bond, 1 double bond, 6 aromatic bonds, 2 six-membered rings, 1 tertiary amide (aromatic), and 1 secondary amine (aliphatic).

Physical And Chemical Properties Analysis

1-[2-(Trifluoromethyl)benzoyl]piperazine has a molecular weight of 258.24. It has a density of 1.265g/cm3, a boiling point of 361.147ºC at 760 mmHg. The compound is typically found in powder form.

Scientific Research Applications

Chemical Synthesis

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Material Science

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Safety And Hazards

The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501.

Synthesis routes and methods I

Procedure details

To a stirred solution of 1-Boc-piperazine (1.96 g, 10.5 mmol) in dichloromethane (50 mL) was added 2-trifluoromethylbenzoyl chloride (2.09 g, 10.0 mmol) as a dichloromethane solution in the presence of triethylamine (3 mL) at 0° C. The resulting mixture was stirred at ambient temperature for 18 hours and then quenched with water (25 mL). The organic phase was washed with water, saturated NaCl, dried over MgSO4 and then concentrated in vacuo to afford the desired product as a pall yellow solid used for next step reaction without further purification.

Synthesis routes and methods II

Procedure details

A solution of 4-(2-trifluoromethylbenzoyl)piperazine-1-carboxylic acid tert-butyl ester (0.948 g, 2.65 mmol) in 50 mL of a 1:4 mixture of trifluoroacetic acid and dichloromethane was stirred at room temperature for 20 h. After concentration in vacuo, the residue was dissolved in dichloromethane (100 mL) and washed with 1 N NaOH (10 mL), water (15 mL), and brine (15 mL). The organic phase was dried over anhydrous Na2SO4, filtered and concentrated in vacuo to yield the title compound as a light brown oil (0.657 g, 2.54 mmol). 1H NMR (300 MHz, CDCl3) δ 7.69, 7.54, 7.30, 3.78, 3.15, 2.94, 2.76. MS (ES+) m/z 259.3 (M+1).

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

A mixture of 4-(2-trifluoromethyl-benzoyl)-piperazine-1-carboxylic acid tert-butyl ester (2.1 g, 5.87 mmol) and MeOH.HCl (15 mL) was stirred for 30 minutes at 0° C. The reaction mixture was allowed to warm to room temperature and stirred for a further 2 hrs. To complete the reaction HCl gas was then purged into the mixture (NaCl+H2SO4) at 0° C. for 1 hr. The methanol was then evaporated. Toluene (2×20 mL) was added and evaporated. The resultant sticky mass was recrystallized from hexane to afford 1.57 g (91% yield) of piperazin-1-yl-(2-trifluoromethyl-phenyl)-methanone.